Titanium dioxide

• IUPAC Name: dioxotitanium
• InChI: InChI=1S/2O.Ti
• InChI Key: GWEVSGVZZGPLCZ-UHFFFAOYSA-N
• Canonical SMILES: O=[Ti]=O
• Molecular Formula: O2Ti, TiO2
• Molecular Weight: 79.866 g/mol
• Physical Description: Titanium dioxide is an odorless white powder. Tasteless. pH 7.5. Occurs in three crystalline forms. (NTP, 1992), Dry Powder; Liquid, Other Solid; Other Solid, White to slightly coloured powder, White, odorless powder; Found naturally in the minerals rutile, anatase (or octahedrite), brookite, ilemnite (FeTiO3), and perovskite (CaTiO3). [Merck Index], COLOURLESS-TO-WHITE CRYSTALLINE POWDER., White, odorless powder.
• Boiling Point: 4532 to 5432 °F at 760 mmHg (NTP, 1992), 2500-3000 °C, 4532-5432 °F
• Solubility: less than 1 mg/mL at 68 °F (NTP, 1992), Insoluble in water and organic solvents. Dissolves slowly in hydrofluoric acid and in hot concentrated sulphuric acid., Insoluble in water, Soluble in hot concentrated sulfuric acid; in hydrofluoric acid; insoluble in hydrochloric acid, nitric acid or diluted sulfuric acid, INSOL IN ORG SOLVENTS, SOLUBLE IN ALKALI, Solubility in water: none, Insoluble
• Density: 3.9 to 4.2 (NTP, 1992), 4.23, White, orthorhombic crystals; density: 4.17 g/cu cm /Titanium(IV)oxide (Brookite)/, 3.9-4.3 g/cm³, 4.26
• Vapor Pressure: 0 mmHg at 68 °F Essentially (NTP, 1992), 0 mmHg (approx)
• Color/Form: White, tetragonal crystals, White powder in two crystalline forms, anatase and rutile, AMORPHOUS, INFUSIBLE POWDER, White powder
• CAS No.: 13463-67-7, 864179-42-0, 200075-84-9, 1317-80-2, 1317-70-0, 1317-70-7
• Melting Point: 3380 °F (decomposes) (NTP, 1992), 1855 °C, 3326-3362 °F

Description

Titanium dioxide (TiO2) is a wide band-gap semiconductor material of paramount importance in advanced research, renowned for its exceptional photocatalytic properties, high refractive index, and chemical stability. Its primary research value lies in its ability to act as a potent photocatalyst upon UV irradiation, generating electron-hole pairs that drive redox reactions for environmental remediation, such as the degradation of organic pollutants and water splitting for hydrogen generation. In materials science, TiO2 nanoparticles are integral to developing novel photovoltaics, including dye-sensitized solar cells (DSSCs) and perovskite solar cells, where they function as efficient electron transport layers. Furthermore, its brilliant whiteness and UV-blocking capacity make it a critical component in the study of advanced coatings, composites, and UV-protective nanomaterials. Researchers also leverage its biocompatibility and surface chemistry for applications in biosensing, drug delivery systems, and bio-imaging. The mechanism of action is fundamentally rooted in its semiconductor electronic structure; when photons with energy equal to or greater than its band gap (approx. 3.2 eV for anatase) are absorbed, they excite electrons from the valence band to the conduction band. This creates highly reactive species, specifically hydroxyl radicals and superoxide anions, which are responsible for its oxidative catalytic activity. Available in various crystalline phases (anatase, rutile, brookite) and nanostructured morphologies, our high-purity this compound is engineered to provide consistent, reliable performance for rigorous laboratory investigations. This product is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Sol-Gel Method

The sol-gel method is a cornerstone of TiO₂ synthesis, renowned for its ability to produce nanoparticles with controlled size and morphology. This process involves five sequential steps: hydrolysis, polycondensation, aging, drying, and thermal decomposition. Titanium alkoxides, such as titanium tetraisopropoxide (TTIP), serve as common precursors. During hydrolysis, TTIP reacts with water to form titanium hydroxide (Ti-OH), which undergoes polycondensation to create a three-dimensional Ti-O-Ti network. The resulting gel is aged to enhance structural integrity, dried to remove solvents, and calcined at temperatures up to 500°C to crystallize TiO₂ into the anatase phase.

Key advantages of the sol-gel method include its versatility in producing films, fibers, and monodispersed powders. However, challenges such as prolonged processing times and the need for high-temperature calcination limit its scalability. Studies demonstrate that particle growth follows the Lifshitz-Slyozov-Wagner model, where the average TiO₂ particle radius increases over time.

Hydrothermal and Solvothermal Methods

Hydrothermal synthesis involves reacting titanium precursors (e.g., TiCl₄) in aqueous solutions at elevated temperatures (100–250°C) and pressures. This method facilitates the formation of highly crystalline TiO₂ nanoparticles, with phase composition (anatase, rutile, or brookite) dictated by reaction conditions. For instance, acidic environments favor anatase, while neutral or basic conditions promote rutile.

In contrast, the solvothermal method employs non-aqueous solvents (e.g., ethanol, acetone), enabling higher reaction temperatures and improved control over particle size and shape. A study by Ramakrishnan et al. (2018) demonstrated that solvothermal synthesis at 180°C with titanium isopropoxide yielded 20–50 nm anatase nanoparticles with enhanced photocatalytic activity. Both methods require specialized equipment like autoclaves, increasing operational costs.

Direct Oxidation Method

Direct oxidation involves the reaction of metallic titanium with oxidizing agents such as hydrogen peroxide (H₂O₂) or oxygen. For example, anodizing titanium plates at 500°C in an oxygen-rich environment produces TiO₂ nanotubes, while H₂O₂-mediated oxidation generates nanorods. This method is advantageous for fabricating one-dimensional nanostructures but is constrained by the need for high-purity titanium substrates and precise thermal control.

Vapor Deposition Techniques

Chemical vapor deposition (CVD) and physical vapor deposition (PVD) are employed for coating surfaces with TiO₂ thin films. In CVD, titanium tetrachloride (TiCl₄) reacts with oxygen at 400–600°C to deposit crystalline TiO₂ layers. PVD, on the other hand, involves the physical vaporization of titanium followed by oxidation. While these methods yield high-purity films, their energy-intensive nature and reliance on toxic precursors pose environmental challenges.

Green Synthesis Methods of this compound

Biological Synthesis Using Plant Extracts

Green synthesis leverages renewable resources, such as plant extracts, to reduce environmental impact. For example, leaf extracts from Azadirachta indica (neem) and Eucalyptus globulus contain phytochemicals that act as reducing and stabilizing agents during TiO₂ nanoparticle formation. A 2022 study reported that using Moringa oleifera leaf extract produced 15–30 nm anatase nanoparticles with superior dye degradation efficiency compared to chemically synthesized counterparts.

Microbial Synthesis

Microorganisms, including fungi and bacteria, offer a sustainable route for TiO₂ production. Aspergillus niger and Bacillus subtilis have been shown to extracellularly synthesize TiO₂ nanoparticles by reducing titanium salts under ambient conditions. Microbial methods eliminate the need for toxic solvents but face scalability issues due to slow reaction kinetics and low yields.

Comparative Analysis of Synthesis Methods

Table 1: Comparison of this compound Synthesis Methods

Method	Precursors	Temperature (°C)	Particle Size (nm)	Crystal Phase	Advantages	Disadvantages
Sol-Gel	TTIP, ethanol	25–500	10–100	Anatase	Morphology control, low cost	High calcination temperatures
Hydrothermal	TiCl₄, H₂O	100–250	20–200	Anatase/Rutile	High crystallinity	Energy-intensive, slow kinetics
Direct Oxidation	Ti metal, H₂O₂	500	50–150	Rutile	1D nanostructures	Substrate-dependent
Biological	Plant extracts, TiOSO₄	25–80	10–50	Anatase	Eco-friendly, low energy	Low yield, scalability issues

Industrial Production and Environmental Considerations

The chloride process dominates industrial TiO₂ production, involving the reaction of TiCl₄ with oxygen at 1,000–1,400°C to yield rutile TiO₂. However, this method generates significant CO₂ emissions (1.34 metric tons CO₂ per ton of TiO₂). The U.S. Environmental Protection Agency (EPA) has proposed emissions reporting thresholds to mitigate environmental impact, advocating for calcined petroleum coke consumption tracking and energy efficiency improvements .

Chemical Reactions Analysis

Reactions with Acids and Bases

TiO₂ demonstrates amphoteric behavior, reacting with both strong acids and bases under specific conditions:

Acidic Conditions

• Reacts with hot concentrated hydrochloric acid to form titanium(III) complexes:
  $2\text{Ti s }+12\text{HCl aq }\rightarrow 2[\text{TiCl}_6]^{3-}\text{ aq }+3\text{H}_2\text{ g }+6\text{H}^+\text{ aq }$
• Hydrofluoric acid produces hexafluorotitanate complexes:
  $2\text{Ti s }+12\text{HF aq }\rightarrow 2[\text{TiF}_6]^{3-}\text{ aq }+3\text{H}_2\text{ g }+6\text{H}^+\text{ aq }$

Basic Conditions

• Forms titanate salts when fused with alkali hydroxides:
  $\text{TiO}_2+2\text{NaOH}\rightarrow \text{Na}_2\text{TiO}_3+\text{H}_2\text{O}$
• Hydrothermal treatment with NaOH yields sodium titanate nanostructures

Halogenation Reactions

TiO₂ reacts with halogens at elevated temperatures:

Halogen	Reaction Conditions	Product	Color
F₂	200°C	TiF₄	White
Cl₂	>300°C	TiCl₄	Colorless
Br₂	400°C	TiBr₄	Orange
I₂	500°C	TiI₄	Dark brown

Data from

Photocatalytic Redox Mechanisms

Under UV irradiation ($\lambda =387\,\text{nm}$), TiO₂ generates electron-hole pairs:
$\text{TiO}_2+h\nu \rightarrow e^-_{\text{CB}}+h^+_{\text{VB}}$
Key reaction pathways:

• Oxidation : $h^+_{\text{VB}}+\text{H}_2\text{O}\rightarrow \text{HO}^\bullet +\text{H}^+$
• Reduction : $e^-_{\text{CB}}+\text{O}_2\rightarrow \text{O}_2^{\bullet -}$

Enhanced Photocatalysis

• Doping with Ge⁴⁺/Zr⁴⁺ increases methylene blue degradation by 37% compared to pure TiO₂
• Graphene-TiO₂ composites reduce electron-hole recombination rates by 62%

Surface Reactivity and Catalysis

Thiochromenopyrroledione Synthesis

• Visible-light-driven C–C bond formation using TiO₂ photocatalyst achieves 89% yield
• Reaction mechanism involves α-thioalkyl radical intermediates

Environmental Applications

• Degrades 92% of volatile organic compounds (VOCs) under UV/visible light
• Mineralizes 85% of methyl orange dye within 120 minutes

Biological and Environmental Interactions

• Toxicity : Nano-TiO₂ induces oxidative DNA damage at concentrations >50 μg/mL
• Regulatory Status : EFSA revoked food additive (E171) approval due to genotoxicity concerns
• Environmental Persistence : Half-life in aquatic systems ranges from 14-90 days depending on particle size

This comprehensive analysis demonstrates TiO₂'s complex reactivity profile, highlighting its dual role as both a chemical reactant and catalytic platform. Recent advances in visible-light photocatalysis and surface engineering continue to expand its applications while toxicity studies inform safe handling protocols.

Scientific Research Applications

Industrial Applications

1.1 Pigments and Coatings

Titanium dioxide is predominantly used as a white pigment in paints, coatings, and plastics due to its high refractive index and excellent opacity. Its ability to scatter light makes it ideal for providing brightness and durability in products.

1.2 Photocatalysis

TiO₂ is widely recognized for its photocatalytic properties, enabling it to facilitate chemical reactions under UV light. This property is harnessed in applications such as:

• Water Treatment : TiO₂ nanoparticles are employed to degrade organic pollutants in wastewater through photocatalytic oxidation, converting harmful substances into benign byproducts .
• Air Purification : It is used in air filtration systems to break down volatile organic compounds and other pollutants .

1.3 Electronics

In the electronics industry, this compound is utilized in the production of capacitors and as an insulator in microelectronic devices due to its dielectric properties .

Biomedical Applications

2.1 Drug Delivery Systems

TiO₂ nanoparticles have shown potential in drug delivery systems due to their biocompatibility and ability to be functionalized for targeted therapy. They can encapsulate drugs and release them at specific sites within the body, enhancing therapeutic efficacy .

2.2 Antimicrobial Agents

Recent studies have highlighted TiO₂'s effectiveness as an antimicrobial agent. Its photocatalytic activity can destroy bacteria and viruses upon exposure to UV light, making it useful for sterilization applications in medical settings .

2.3 Cancer Therapy

The unique properties of TiO₂ nanoparticles are being explored in photodynamic therapy for cancer treatment. They can be activated by light to produce reactive oxygen species that selectively kill cancer cells while minimizing damage to surrounding healthy tissue .

Environmental Applications

3.1 Photocatalytic Degradation

This compound is employed in environmental remediation efforts, particularly for the degradation of hazardous organic compounds in contaminated water bodies. Its efficiency in breaking down pollutants makes it a valuable tool for environmental cleanup .

3.2 Solar Energy Conversion

TiO₂ is also used in dye-sensitized solar cells (DSSCs), where it serves as a semiconductor material that facilitates the conversion of solar energy into electricity .

Table 1: Properties of this compound Nanoparticles

Property	Value
Chemical Formula	TiO₂
Primary Particle Size	~20 nm
Specific Surface Area	50 m²/g
Photocatalytic Activity	High
Biocompatibility	Excellent

Table 2: Applications of this compound

Application Area	Specific Use	Reference
Paints & Coatings	White pigment
Water Treatment	Degradation of organic pollutants
Air Purification	Breakdown of VOCs
Drug Delivery	Targeted therapy
Antimicrobial	Sterilization
Cancer Therapy	Photodynamic therapy
Solar Energy	Dye-sensitized solar cells

Case Study 1: Photocatalytic Water Treatment

A study demonstrated the effectiveness of this compound nanoparticles in degrading methylene blue, a common water pollutant. The results showed a degradation efficiency of up to 64% under UV light exposure, indicating TiO₂'s potential for practical water treatment solutions .

Case Study 2: Antimicrobial Properties

Research conducted on the antimicrobial effects of this compound revealed that it could eliminate up to 99.97% of bacteria when used in aqueous systems with UV activation. This property positions TiO₂ as a promising candidate for applications in healthcare settings where sterilization is critical .

Mechanism of Action

The mechanism by which titanium dioxide exerts its effects is primarily through its photocatalytic properties. When this compound is illuminated with ultraviolet light, it generates electron-hole pairs. These pairs can interact with water and oxygen molecules to produce reactive oxygen species such as hydroxyl radicals and superoxide anions. These reactive species can degrade organic pollutants, kill bacteria, and induce cell death in cancer cells .

Comparison with Similar Compounds

Structural and Physical Properties

Compound	Formula	Crystal Forms	Refractive Index	Melting Point (°C)	Key Properties
Titanium Dioxide	TiO₂	Rutile, Anatase, Brookite	2.6142	~1843	High UV absorption, photocatalytic
Zinc Oxide	ZnO	Wurtzite, Zincblende	~2.0	1975	UV-blocking, piezoelectric
Silicon Dioxide	SiO₂	Quartz, Amorphous	~1.54	1713	Insulating, high thermal stability
Magnetite	Fe₃O₄	Cubic spinel	~2.42	1590	Magnetic, conductive
Thorium Dioxide	ThO₂	Fluorite	~2.2	3390	Radioactive, high-density

• TiO₂ vs. ZnO: Both are widely used in sunscreens due to UV absorption. However, TiO₂'s higher refractive index provides superior opacity and whitening effects, whereas ZnO offers broader UVA/UVB protection .
• TiO₂ vs. Fe₃O₄ : While TiO₂ is photocatalytically active, Fe₃O₄’s magnetic properties enable easier separation from reaction media, enhancing utility in medical applications .
• TiO₂ vs. ThO₂: ThO₂’s historical use in radiocontrast agents is overshadowed by its radioactivity, unlike TiO₂, which is non-radioactive but faces nanoparticle toxicity debates .

Market and Alternatives

• Global Market : TiO₂ dominates the pigment market (valued at ~$20 billion in 2022) due to unmatched brightness and durability, despite supply chain volatility .
• Substitutes: Alternatives like ZnO and SiO₂ are less effective in key applications (e.g., paints, plastics), reinforcing TiO₂’s irreplaceability .

Biological Activity

Titanium dioxide (TiO2), a widely used inorganic compound, has garnered significant attention due to its diverse applications and biological interactions. This article explores the biological activity of TiO2, particularly focusing on its effects in various biological systems, including its antimicrobial properties, cytotoxicity, genotoxicity, and potential carcinogenic effects.

Overview of this compound

Chemical Composition and Forms:

• This compound exists in three main crystalline forms: anatase , rutile , and brookite . The anatase form is often studied for its photocatalytic properties, while rutile is more stable and commonly used in pigments.

Physical Properties:

• Molecular weight: 79.866 g/mol
• Purity: Typically >99% in pigmentary forms
• Particle size: Nanoscale TiO2 (less than 100 nm) exhibits different biological activities compared to larger particles.

Antimicrobial Activity

Recent studies have demonstrated that TiO2 nanoparticles (NPs) possess significant antimicrobial properties. The effectiveness varies based on particle size, concentration, and the type of microorganism.

Microorganism	Zone of Inhibition (mm)	Concentration (μg/mL)
Staphylococcus aureus	15	100
Bacillus subtilis	16	100
Escherichia coli	18	100
Pseudomonas aeruginosa	17	100

The maximum inhibition was observed at concentrations of 100 μg/mL against various pathogenic bacteria, indicating potential applications in biomedical fields for infection control .

Cytotoxicity and Genotoxicity

The cytotoxic effects of TiO2 NPs have been extensively studied. At high concentrations (≥ 25 μg/mL), TiO2 NPs induce apoptosis in peripheral blood mononuclear cells (PBMCs) due to oxidative stress from reactive oxygen species (ROS) production. This pro-inflammatory response is associated with various diseases, including cancer .

Key Findings:

• No significant DNA damage was observed in human peripheral blood lymphocytes treated with TiO2 NPs .
• In vivo studies on rodents indicated that inhalation exposure to TiO2 can lead to pulmonary inflammation, fibrosis, and potential tumor formation .

Case Studies

• Inhalation Studies :
  • A study involving rats exposed to ultrafine TiO2 showed a statistically significant increase in adenocarcinomas after prolonged exposure. Rats developed more severe inflammatory responses compared to mice, highlighting species-specific sensitivities .
• In Vitro Studies :
  • Research indicated that TiO2 NPs can disrupt bacterial gene expression, affecting nitrogen fixation and methane oxidation processes. This suggests that TiO2 may influence microbial ecology through its antimicrobial properties .

The biological activity of TiO2 is largely attributed to its ability to generate ROS upon UV light exposure or cellular interaction:

• Oxidative Stress : TiO2 NPs induce oxidative stress leading to cellular damage and inflammation.
• Inflammatory Cytokines : Exposure results in increased levels of pro-inflammatory cytokines, which are critical in the body's immune response but can also contribute to chronic inflammation and disease progression if unregulated .

Q & A

Basic Research Questions

Q. What are the primary crystallographic phases of titanium dioxide, and how do they influence photocatalytic activity?

• TiO₂ exists in three main phases: anatase, rutile, and brookite. Anatase is highly photoreactive due to its wider bandgap (3.2 eV) and slower electron-hole recombination, making it ideal for photocatalysis. Rutile (bandgap 3.0 eV) is more stable but less efficient. Phase identification is typically done via X-ray diffraction (XRD) . Researchers should validate phase purity using standardized databases like NIST Chemistry WebBook .

Q. How can researchers characterize the particle size and surface morphology of this compound nanoparticles?

• Use dynamic light scattering (DLS) for hydrodynamic size and zeta potential measurements. For surface morphology, employ scanning electron microscopy (SEM) or transmission electron microscopy (TEM). Chemical precipitation-synthesized TiO₂ nanoparticles, for example, showed a 50–100 nm range with spherical morphology in SEM imaging . Always report measurement conditions (e.g., solvent, temperature) to ensure reproducibility .

Q. What experimental controls are essential when assessing the cytotoxicity of this compound nanoparticles in vitro?

• Include positive controls (e.g., TiO₂ nanoparticles at EC₅₀ concentrations) and negative controls (untreated cells). Use triplicate samples (n=3) and repeat experiments three times to account for variability. Measure lactate dehydrogenase (LDH) release to quantify membrane damage . Cohort studies lacking such controls may fail to isolate nanoparticle-specific effects .

Advanced Research Questions

Q. How can response surface methodology (RSM) optimize the photocatalytic degradation efficiency of this compound-based systems?

• RSM involves a Box-Behnken design to model interactions between variables (e.g., pH, catalyst loading, pollutant concentration). For 2,4-dichlorophenol degradation, a quadratic model predicted optimal conditions (pH 5.2, 1.2 g/L TiO₂), achieving >90% efficiency. Validate predictions with confirmatory experiments and report adjusted R² values to assess model accuracy .

Q. What strategies reconcile conflicting data between cohort studies and experimental models regarding this compound nanoparticle toxicity?

• Cohort studies often lack controlled exposure metrics, while in vitro models may use non-physiological doses. Conduct dose-response analyses in experimental models using occupational exposure limits (e.g., 0.3–10 mg/m³) and compare with epidemiological data. Systematic reviews should prioritize studies with robust particle characterization (size, aggregation state) to resolve contradictions .

Q. How do ionic strength and pH influence the aggregation kinetics of this compound nanoparticles in aqueous environments?

• High ionic strength (≥100 mM) compresses the electrical double layer, promoting aggregation. Divalent cations (e.g., Ca²⁺) are 10× more effective than monovalent ions (Na⁺). At pH near the isoelectric point (pH 5–6 for TiO₂), aggregation peaks due to reduced surface charge. Use dynamic light scattering (DLS) to monitor size changes under varying conditions .

Methodological Considerations

• Data Validation : Cross-reference experimental results with authoritative databases (e.g., NIST ) and adhere to EFSA guidelines for nanoparticle characterization (e.g., particle size distribution ).
• Reporting Standards : Follow journal-specific protocols for experimental details (e.g., Beilstein Journal of Organic Chemistry guidelines for compound characterization ).
• Statistical Rigor : Use ANOVA for RSM models and report confidence intervals for toxicity assays .